Cas no 302964-02-9 (2-{[(tert-butoxy)carbonyl]amino}-1,3-thiazole-5-carboxylic acid)
2-{[(tert-Butoxy)carbonyl]amino}-1,3-thiazole-5-carboxylic acid is a protected amino-thiazole derivative widely used in organic synthesis and pharmaceutical research. The tert-butoxycarbonyl (Boc) group provides stability under basic and nucleophilic conditions, enabling selective deprotection in multi-step synthetic routes. The thiazole core offers a versatile heterocyclic scaffold for constructing biologically active compounds, while the carboxylic acid functionality allows for further derivatization via amidation or esterification. This compound is particularly valuable in peptide mimetics and medicinal chemistry applications due to its compatibility with standard coupling reagents and orthogonal protecting group strategies. Its crystalline nature facilitates purification and characterization, making it a practical intermediate for complex molecule synthesis.
![2-{[(tert-butoxy)carbonyl]amino}-1,3-thiazole-5-carboxylic acid structure](https://ossimg.kuujia.com/scimg/303000/302964-02-9x500.png)
302964-02-9 structure
Product Name:2-{[(tert-butoxy)carbonyl]amino}-1,3-thiazole-5-carboxylic acid
CAS No:302964-02-9
MF:C9H12N2O4S
MW:244.267580986023
MDL:MFCD06796614
CID:299372
PubChem ID:22271442
Update Time:2025-06-07
2-{[(tert-butoxy)carbonyl]amino}-1,3-thiazole-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Boc-Aminothiazole-5-carboxylic acid
- 2-(tert-butoxycarbonylamino)thiazole-5-carboxylic acid
- 2-N-Boc-Amino-Thiazole-5-Carboxylic Acid
- 2-[(tert-Butoxycarbonyl)amino]-1,3-thiazole-5-carboxylic acid
- 2-N-Boc-aminothiazole-5-carboxylic acid
- 5-Thiazolecarboxylicacid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-
- 2-(N-BOC)-Aminothiazole-5-carboxylic acid
- 2-[(2-methylpropan-2-yl)oxycarbonylamino]-1,3-thiazole-5-carboxylic acid
- 2-(Boc-amino)thiazole-5-carboxylic Acid
- 2-{[(tert-butoxy)carbonyl]amino}-1,3-thiazole-5-carboxylic acid
- QNFLEDLPOVONCN-UHFFFAOYSA-N
- MFCD06796614
- 2-({[(2-Methyl-2-propanyl)oxy]carbonyl}amino)-1,3-thiazole-5-carboxylic acid
- EN300-128916
- Z1505691107
- B4552
- AM20090414
- 5-THIAZOLECARBOXYLIC ACID, 2-[[(1,1-DIMETHYLETHOXY)CARBONYL]AMINO]-
- DTXSID40624128
- AKOS005073075
- FT-0646107
- SY006797
- 302964-02-9
- Q-102479
- CS-W003341
- 2-Boc-Aminothiazole-5-carboxylicacid
- HC-0747
- SCHEMBL951493
- 2-((tert-butoxycarbonyl)amino)thiazole-5-carboxylic acid
- 2-N-Boc-amino-thiazole-5-carboxylic acid, AldrichCPR
- AB29494
- 2-tert-butoxycarbonylaminothiazole-5-carboxylic acid
- 2-tert-butoxycarbonylamino-thiazole-5-carboxylic acid
- ALBB-031207
- DB-012655
- BBL101020
- STL554814
-
- MDL： MFCD06796614
- Inchi： 1S/C9H12N2O4S/c1-9(2,3)15-8(14)11-7-10-4-5(16-7)6(12)13/h4H,1-3H3,(H,12,13)(H,10,11,14)
- InChI Key： QNFLEDLPOVONCN-UHFFFAOYSA-N
- SMILES： S1C(C(=O)O)=CN=C1NC(=O)OC(C)(C)C
Computed Properties
- Exact Mass: 244.05200
- Monoisotopic Mass: 244.05177804g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 290
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 117Ų
Experimental Properties
- Color/Form: White to Yellow Solid
- Density: 1.406±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 210-216°C
- Solubility: Very slightly soluble (0.76 g/l) (25 º C),
- PSA: 116.76000
- LogP: 2.26130
2-{[(tert-butoxy)carbonyl]amino}-1,3-thiazole-5-carboxylic acid Security Information
-
Symbol:
- Signal Word：Warning
- Hazard Statement： H317
- Warning Statement： P280
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 43
- Safety Instruction： 36/37
-
Hazardous Material Identification：
- HazardClass：IRRITANT
- Storage Condition：Sealed in dry,2-8°C
2-{[(tert-butoxy)carbonyl]amino}-1,3-thiazole-5-carboxylic acid Customs Data
- HS CODE：2934100090
- Customs Data：
China Customs Code:
2934100090Overview:
2934100090. Compounds that structurally contain a non fused thiazole ring(Whether hydrogenated or not). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934100090 other compounds containing an unfused thiazole ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%
2-{[(tert-butoxy)carbonyl]amino}-1,3-thiazole-5-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 040895-1g |
2-N-Boc-Amino-thiazole-5-carboxylic acid |
302964-02-9 | 97% | 1g |
￡29.00 | 2022-02-28 | |
| Fluorochem | 040895-5g |
2-N-Boc-Amino-thiazole-5-carboxylic acid |
302964-02-9 | 97% | 5g |
￡86.00 | 2022-02-28 | |
| Fluorochem | 040895-10g |
2-N-Boc-Amino-thiazole-5-carboxylic acid |
302964-02-9 | 97% | 10g |
￡151.00 | 2022-02-28 | |
| Fluorochem | 040895-25g |
2-N-Boc-Amino-thiazole-5-carboxylic acid |
302964-02-9 | 97% | 25g |
￡299.00 | 2022-02-28 | |
| AstaTech | 65332-1/G |
2-N-BOC-AMINO-THIAZOLE-5-CARBOXYLIC ACID |
302964-02-9 | 97% | 1g |
$34 | 2023-09-16 | |
| AstaTech | 65332-5/G |
2-N-BOC-AMINO-THIAZOLE-5-CARBOXYLIC ACID |
302964-02-9 | 97% | 5g |
$95 | 2023-09-16 | |
| AstaTech | 65332-10/G |
2-N-BOC-AMINO-THIAZOLE-5-CARBOXYLIC ACID |
302964-02-9 | 97% | 10g |
$175 | 2023-09-16 | |
| abcr | AB467005-250 mg |
2-(tert-Butoxycarbonylamino)thiazole-5-carboxylic acid; min. 95% |
302964-02-9 | 250MG |
€74.40 | 2022-03-01 | ||
| abcr | AB467005-1 g |
2-(tert-Butoxycarbonylamino)thiazole-5-carboxylic acid, min. 95%; . |
302964-02-9 | 1g |
€72.60 | 2023-07-18 | ||
| Ambeed | A257668-250mg |
2-Boc-Aminothiazole-5-carboxylic acid |
302964-02-9 | 97% | 250mg |
$5.0 | 2025-02-28 |
2-{[(tert-butoxy)carbonyl]amino}-1,3-thiazole-5-carboxylic acid Related Literature
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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